Cas no 941999-03-7 (N-(3,4-difluorophenyl)-2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoacetamide)

• Product Name: N-(3,4-difluorophenyl)-2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoacetamide
• CAS No: 941999-03-7
• MF: C₁₉H₁₉F₂N₃O₃
• MW: 375.3692715168
• CID: 5503724
• PubChem ID: 16804376
• Update Time: 2025-05-21

N-(3,4-difluorophenyl)-2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024474164
• N-(3,4-difluorophenyl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)-2-oxoacetamide
• 941999-03-7
• N-(3,4-difluorophenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoacetamide
• F2879-4796
• N-(3,4-difluorophenyl)-2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoacetamide

• Inchi： 1S/C19H19F2N3O3/c1-27-15-5-3-14(4-6-15)23-8-10-24(11-9-23)19(26)18(25)22-13-2-7-16(20)17(21)12-13/h2-7,12H,8-11H2,1H3,(H,22,25)
• InChI Key： OAPOQKDZAMCCAY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(C(N1CCN(C2C=CC(=CC=2)OC)CC1)=O)=O)F

Computed Properties

• Exact Mass: 375.13944780g/mol
• Monoisotopic Mass: 375.13944780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.9Ų

Additional information on N-(3,4-difluorophenyl)-2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoacetamide

Comprehensive Introduction to N-(3,4-difluorophenyl)-2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoacetamide (CAS No. 941999-03-7)

N-(3,4-difluorophenyl)-2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoacetamide, with the CAS number 941999-03-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential therapeutic applications. The molecular structure combines a difluorophenyl moiety with a methoxyphenylpiperazine group, linked via an oxoacetamide bridge. Such structural features make it a promising candidate for targeting specific biological pathways, particularly in the context of neurological disorders and receptor modulation.

Recent studies highlight the growing interest in piperazine-based compounds like N-(3,4-difluorophenyl)-2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoacetamide due to their versatility in drug design. Researchers are exploring its potential as a serotonin receptor modulator, a topic frequently searched in academic and pharmaceutical forums. The compound's fluorinated aromatic ring enhances its metabolic stability, a critical factor in drug discovery and ADME (Absorption, Distribution, Metabolism, Excretion) profiling. This aligns with current trends in precision medicine, where optimizing pharmacokinetics is paramount.

In the realm of synthetic chemistry, the preparation of CAS 941999-03-7 involves multi-step organic reactions, including amide coupling and piperazine functionalization. These methods are often discussed in patent literature and research papers, reflecting the compound's relevance in intellectual property landscapes. Its molecular weight (approximately 375.35 g/mol) and lipophilicity (LogP ~2.8) further underscore its suitability for blood-brain barrier penetration, a hot topic in neuropharmacology.

From a commercial perspective, N-(3,4-difluorophenyl)-2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoacetamide is available as a high-purity reference standard for analytical and research purposes. Laboratories frequently inquire about its HPLC purity, solubility, and storage conditions, which are crucial for reproducibility in experiments. The compound's spectral data (e.g., NMR, MS) is often shared in open-access databases, catering to the open science movement.

Environmental and safety profiles of CAS 941999-03-7 are also under scrutiny, aligning with the green chemistry principles. While not classified as hazardous, its biodegradability and ecotoxicity are subjects of ongoing research, addressing the demand for sustainable pharmaceuticals. This resonates with the ESG (Environmental, Social, Governance) criteria increasingly adopted by the life sciences industry.

In summary, N-(3,4-difluorophenyl)-2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxoacetamide (941999-03-7) exemplifies the intersection of medicinal chemistry and drug development. Its structural uniqueness and potential applications in CNS (Central Nervous System) research make it a compound of enduring interest. As the scientific community continues to explore its mechanisms, this molecule remains a focal point for innovation and therapeutic breakthroughs.